4-(methoxycarbonyl)benzyl 4-tert-butylbenzoate

• IUPAC Name: methyl 4-[(4-tert-butylbenzoyl)oxymethyl]benzoate
• InChI: InChI=1S/C20H22O4/c1-20(2,3)17-11-9-16(10-12-17)19(22)24-13-14-5-7-15(8-6-14)18(21)23-4/h5-12H,13H2,1-4H3
• InChI Key: VZRIQKWTHLJTFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)OCC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C20H22O4
• Molecular Weight: 326.4 g/mol

Description

4-(Methoxycarbonyl)benzyl 4-tert-butylbenzoate is a chemical compound that belongs to the class of benzyl esters. It is commonly used in scientific research as a building block for the synthesis of various organic compounds.

Scientific Research Applications

Catalysis and Synthesis Applications

4-(methoxycarbonyl)benzyl 4-tert-butylbenzoate and related compounds are significant in the field of catalysis, particularly in processes like the methoxycarbonylation of aryl chlorides. A catalyst system based on palladium complexes has demonstrated good activity for the methoxycarbonylation of activated aryl chlorides, showcasing the utility of these compounds in creating more efficient and selective catalytic processes (Jiménez-Rodríguez, Eastham, & Cole-Hamilton, 2005). Such applications are crucial for developing new synthetic routes in organic chemistry, especially for pharmaceutical and agrochemical production.

Photocatalytic Oxidation

The photocatalytic properties of benzyl alcohol derivatives, including 4-(methoxycarbonyl)benzyl 4-tert-butylbenzoate, have been explored in studies focusing on the oxidation into corresponding aldehydes using molecular oxygen on titanium dioxide under light irradiation. This research highlights the compound's potential in environmental applications, such as the degradation of pollutants or the synthesis of fine chemicals through green chemistry approaches (Higashimoto, Kitao, Yoshida, Sakura, Azuma, Ohue, & Sakata, 2009).

Material Science and Liquid Crystals

In material science, the structural modification of molecules like 4-(methoxycarbonyl)benzyl 4-tert-butylbenzoate has been instrumental in the design and synthesis of new liquid crystalline materials. These materials have applications in displays, sensors, and other advanced technologies. For instance, the introduction of tert-butyl groups in liquid crystalline homologous series has been shown to affect mesomorphic properties, indicating the importance of precise molecular engineering in developing functional materials (Thakur & Patel, 2020).

Biological Studies

While direct studies on 4-(methoxycarbonyl)benzyl 4-tert-butylbenzoate in biological systems were not highlighted, related compounds have been explored for potential biological activities. For example, Schiff base compounds derived from similar chemical frameworks have been investigated for their antibacterial, antifungal, and DNA binding properties. These studies suggest that modifying the chemical structure of compounds like 4-(methoxycarbonyl)benzyl 4-tert-butylbenzoate could lead to new bioactive molecules with potential therapeutic applications (Sirajuddin, Uddin, Ali, & Tahir, 2013).